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Comparative Overview: Structure and Properties

The following table summarizes the key identifiers and estimated physical properties of 5-Ethyl-2-nonanol

alongside general characteristics of medium-chain linear alcohols for comparison.

Property 5-Ethyl-2-nonanol
Medium-Chain Linear Alcohols (e.g., n-
Hexanol)

CAS Number 103-08-2 [1] [2] Varies (e.g., 111-27-3 for n-Hexanol)

IUPAC Name 5-ethylnonan-2-ol [1] Alkan-1-ol (e.g., hexan-1-ol)

Molecular
Formula

C₁₁H₂₄O [1] [2] CₙH₂ₙ₊₁OH (e.g., C₆H₁₄O)

Molecular
Weight

172.31 g/mol [1] Varies by chain length (e.g., 102.18 g/mol for n-

Hexanol)

Structure Branched chain; secondary

alcohol [1]

Straight chain; typically primary alcohol [3]

Water Solubility 57.47 mg/L @ 25°C (est) [4] Low, decreases with increasing chain length
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Property 5-Ethyl-2-nonanol
Medium-Chain Linear Alcohols (e.g., n-
Hexanol)

logP (o/w) 4.093 (est) [4] Lower than branched isomers (e.g., ~2.03 for

n-Hexanol)

Synthesis and Reactivity Pathways

The reactivity of an alcohol is heavily influenced by its class (primary, secondary, tertiary) and molecular

structure (linear vs. branched) [3]. The following diagram outlines the general synthesis pathways for 5-

Ethyl-2-nonanol.

Start

Alkylation of 2-Nonanol Reduction of
5-Ethyl-2-nonanone

Hydroformylation
of Olefins

End

5-Ethyl-2-nonanol

 With ethyl halides
 Moderate yield (45-55%)

 Catalytic hydrogenation
 Higher yield (>70%)  Followed by reduction
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As a secondary branched alcohol, 5-Ethyl-2-nonanol exhibits distinct reactivity compared to more

common linear primary alcohols like hexanol or octanol. The available literature suggests several key

differences:
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Oxidation Reactivity: Secondary alcohols are more readily oxidized to ketones than primary

alcohols are oxidized to aldehydes [1]. For 5-Ethyl-2-nonanol, this would yield 5-ethyl-2-nonanone.
In contrast, linear primary alcohols like hexanol are often used in studies of ω-oxidation, where

enzymes like cytochrome P450 oxidize the terminal methyl group to form aldehydes and then
dicarboxylic acids [1].

Combustion Properties: While specific data for 5-Ethyl-2-nonanol is unavailable, research on
linear alcohol combustion shows clear trends. As the carbon chain of linear alcohols lengthens, their

cetane number increases, making longer-chain alcohols like n-octanol more suitable for diesel
engines [5] [6]. The branched structure of 5-Ethyl-2-nonanol would likely lower its cetane number

compared to a linear C11 alcohol isomer due to altered ignition pathways [5].
Steric Effects: The ethyl branch adjacent to the hydroxyl group creates steric hindrance [1]. This can

slow down reaction rates in processes like esterification or hydroformylation, where the reagent
needs to access the hydroxyl carbon [1].

Finding Deeper Experimental Data

To perform a more rigorous comparative analysis, you will need to consult specialized scientific literature.

Here are suggested paths for further research:

Search for Direct Studies: Use the CAS Number 103-08-2 [1] [2] to search in scientific databases

like SciFinder, Reaxys, or Web of Science for articles specifically on 5-Ethyl-2-nonanol.
Investigate Broader Classes: Look for review articles or comparative studies on the "oxidation

kinetics of secondary vs. primary alcohols" or "combustion properties of branched biofuels."
Explore Analytical Data: The NIST Chemistry WebBook is a authoritative source for thermochemical

data [2]. While the current entry is minimal, it can be checked for updates or links to related
compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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